Cas no 1361396-89-5 (tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate
• CAS No: 1361396-89-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD22394504
• CID: 2102214
• PubChem ID: 57936262
• Update Time: 2025-10-29

tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-AMINO-2,2-DIMETHYLPIPERIDINE-1-CARBOXYLATE
• SB23159
• 1-Boc-4-amino-2,2-dimethylpiperidine
• TERT-BUTYL 4-AMINO-2,2-DIMETHYLPIPERIDINE-1-CARBOX
• tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate
• 4-Amino-2,2-dimethyl-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl4-amino-2,2-dimethylpiperidine-1-carboxylate
• 1,1-Dimethylethyl-4-amino-2,2-dimethyl-1-Piperidinecarboxylic acid
• SY324394
• DB-335725
• P17840
• SCHEMBL4484103
• AKOS023445962
• tert-Butyl 4-amino-2,2-dimethyl-1-piperidinecarboxylate
• CS-0048234
• AS-54393
• 1361396-89-5
• ALBB-030112
• MFCD22394504
• EN300-3052605

• MDL： MFCD22394504
• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-7-6-9(13)8-12(14,4)5/h9H,6-8,13H2,1-5H3
• InChI Key： XEDCFYKXFOXJOD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1(C)C)N)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate

Introduction to Tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate (CAS No. 1361396-89-5)

Tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate, a compound with the CAS number 1361396-89-5, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group, an amino group, and a dimethyl substitution on the piperidine ring, contribute to its unique chemical properties and reactivity.

The tert-butyl group, a bulky alkyl group, enhances the steric hindrance around the molecule, which can influence its interactions with biological targets. This steric effect is particularly important in drug design, as it can modulate the binding affinity and selectivity of a compound. The amino group in the structure provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored properties. Additionally, the dimethyl substitution on the piperidine ring increases the lipophilicity of the molecule, which can improve its ability to cross biological membranes.

In recent years, piperidine derivatives have garnered considerable attention in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The unique structural features of Tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate make it a valuable building block for the synthesis of novel therapeutic agents.

One of the most exciting applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes and are often implicated in diseases such as cancer. By inhibiting specific kinases, it is possible to disrupt aberrant signaling pathways that contribute to disease progression. Tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate has been shown to exhibit inhibitory activity against certain kinases due to its ability to bind to their active sites effectively. This has led to its exploration as a lead compound in kinase inhibitor drug discovery.

Furthermore, this compound has been studied for its potential in treating neurological disorders. Piperidine derivatives have demonstrated neuroprotective properties and have been investigated for their role in modulating neurotransmitter systems. The presence of both an amino group and a bulky tert-butyl group in Tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate suggests that it may interact with neurotransmitter receptors or transporters, potentially leading to therapeutic effects in conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of Tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the piperidine ring followed by functionalization with the tert-butyl group and the amino group. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of Tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate. Molecular modeling studies have provided insights into its binding mode with biological targets and have helped predict its pharmacological activity. These computational approaches are complemented by experimental studies that validate these predictions and provide further information on its biological profile.

The pharmacokinetic properties of Tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate are also an area of active research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Studies have shown that modifications to the structure can significantly impact these properties. For instance, optimizing lipophilicity through strategic substitutions can enhance oral bioavailability while minimizing toxicity.

In conclusion, Tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate (CAS No. 1361396-89-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule and related derivatives, it is likely that Tert-butyl 4-amino-2,2-dimethyl-piperidine-1-carboxylate will play an increasingly important role in developing novel therapeutic agents.